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Compound of Interest

Compound Name: 5,7,2' 3'-Tetrahydroxyflavone
CAS No.: 74805-70-2
Cat. No.: B1238576
Get Quote
. J

Executive Summary & Chemical Context[2][3][4][5]
[6][7][8]

5,7,2',3'-Tetrahydroxyflavone is a specific polyphenolic flavonoid isomer, structurally related
to Luteolin (5,7,3',4'-tetrahydroxyflavone). In drug development and biochemical research, it is
utilized for its potential antioxidant, anti-inflammatory, and kinase-inhibitory properties.

While often perceived as "natural" compounds, concentrated flavonoids present specific
laboratory hazards.[1][2] They are generally classified as Irritants (Skin/Eye/Respiratory) and
possess Aquatic Toxicity.[1][2]

Core Directive: This protocol moves beyond generic "hazardous waste" labels.[1][2][3] It
provides a disposal strategy based on the chemical's solubility profile (lipophilic/polyphenolic)
and reactivity (oxidation potential), ensuring compliance with RCRA standards and preventing
environmental release.[2]

Chemical Profile & Hazard Assessment
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Before handling waste, operators must understand the physicochemical properties driving the
disposal logic.

Property Specification Operational Implication

High dust potential; requires
Physical State Yellow/Pale Solid Powder respiratory protection during

weighing/transfer.[1][2]

Insoluble in water. Do NOT

attempt to wash down drains; it
Solubility DMSO, Ethanol, Methanol will precipitate and clog

plumbing or contaminate

aguatic systems.[1]

Sensitive to strong oxidizers.
Reactivity Polyphenolic (Acidic protons) [1][2] Can form quinones upon
oxidation.[1][2]

Irritating to mucosal
GHS Classification H315, H319, H335, H401 membranes; Toxic to aquatic
life.

Pre-Disposal Segregation Strategy

The Scientific Logic: Effective disposal of 5,7,2',3'-Tetrahydroxyflavone relies on segregation
by solvent compatibility.[1] As a polyphenol, it is prone to oxidation.[1][2][4][5] Mixing it with
incompatible waste streams (e.g., strong oxidizing acids like Nitric Acid) can lead to exothermic
reactions or the formation of complex, toxic quinone byproducts.

Waste Stream Decision Matrix
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Waste Material Containing
5,7,2',3'-Tetrahydroxyflavone

Determine Physical State

Solid / Dry Powder Liquid Solution

Disposal A:
Solid Hazardous Waste Identify Solvent Base
(Incineration)

DMSO/Alcohols |Chlorinated Water/Buffer

Non-Halogenated Halogenated Aqueous Buffer
(DMSO, EtOH, MeOH) (DCM, Chloroform) (<5% Organic)

Disposal B: Disposal C:
Organic Solvent Waste Halogenated Waste
(High BTU Fuel) (Specific Incineration)

Disposal D:

Aqueous Hazardous Waste
(Precipitation Risk)
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Figure 1: Waste Stream Decision Matrix.[1][2] Select the disposal path based on the solvent
carrier to ensure chemical compatibility and regulatory compliance.

Step-by-Step Disposal Protocols
Scenario A: Dry Solid (Pure Substance)

Applicable to: Expired stocks, weighing boat residues, spill cleanup solids.

» Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth
HDPE jar.

e Labeling: Affix a hazardous waste tag.
o Chemical Name: 5,7,2',3'-Tetrahydroxyflavone.[1][2]
o Hazards: Irritant, Aquatic Toxin.[1][2]

» Disposal: Place in the Solid Hazardous Waste bin intended for incineration.
o Why? High-temperature incineration (

C) completely oxidizes the flavone ring structure into CO2 and H20, eliminating biological
activity.[1][2]

Scenario B: Solvated Stock Solutions (DMSO/Methanol)

Applicable to: Unused stock solutions, mother liquor from synthesis.[1]
« |dentification: Confirm the solvent.
o If DMSO/Methanol/Ethanol: Use Non-Halogenated Organic Waste.[1][2]
o If Chloroform/DCM: Use Halogenated Organic Waste.[1][2]
o Transfer: Pour into the appropriate safety carboy. Use a funnel to prevent drips.[1][2]
» Rinsing: Rinse the original vial with a small volume (

mL) of the same solvent and add this rinse to the waste container.[1]
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o Why? This ensures the empty vial is "RCRA Empty" (containing

residue) and can be glass-recycled or trashed, while the active compound is captured in
the waste stream.

Scenario C: Contaminated Labware (Glassware/PPE)

Applicable to: Beakers, flasks, spatulas.

Warning: Do not wash heavily soiled glassware directly in the sink.[1][2] The compound will
precipitate in the water and coat the plumbing.

e Solvent Wash: Rinse contaminated glassware with Technical Grade Ethanol or Acetone.[1][2]
» Collection: Collect this "first rinse" into the Non-Halogenated Organic Waste container.

¢ Final Wash: Once the visible yellow residue is removed, the glassware can be washed with
soap and water in the sink.[1]

Spill Response & Decontamination[1][2]

In the event of a powder spill, immediate action is required to prevent aerosolization (inhalation
hazard).

Spill Workflow Diagram

1. Alert & Isolate 2. Don PPE 3. Dampen > 4. Collect 5. Final Clean
(Mark area) (Nitrile Gloves, N95/P100, Goggles) (Cover with solvent-soaked pads) (Scoop into HazWaste Bag) (Soap & Water)

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.

Critical Decontamination Note: Avoid using Bleach (Sodium Hypochlorite) directly on dry
flavonoid powder.[1][2]

e Mechanism:[5][6][7] Strong oxidizers can react with polyphenols to form chlorinated phenols
or quinones, which may be more toxic or irritating than the parent compound.
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o Correct Agent: Use Ethanol (70%) or soapy water to solubilize and remove the compound.[2]

Regulatory & Environmental Context
US EPA (RCRA) Classification

While 5,7,2',3'-Tetrahydroxyflavone is not listed on the specific "P" or "U" lists (unlike acute
toxins like nicotine), it is regulated under the "Cradle-to-Grave" principle.

e Waste Code Assignment:
o If dissolved in Acetone/Methanol: FO03 (Spent Non-Halogenated Solvents).[2]

o If pure solid: Generally classified as Non-Regulated Chemical Waste unless it exhibits
ignitability (unlikely), but Best Management Practices (BMP) dictate treating it as
hazardous due to aquatic toxicity.[1][2]

Ecological Impact

Flavonoids can act as endocrine disruptors in certain aquatic species at high concentrations.[1]

[2]

» Self-Validating Rule: If the waste stream enters the sewer, you have failed the protocol. All
traces must be captured in incineration-bound containers.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

